{[Dimethyl(oxo)-lambda~6~-sulfanylidene]amino}(trimethyl)silane

• IUPAC Name: [[dimethyl(oxo)-λ6-sulfanylidene]amino]-trimethylsilane
• InChI: InChI=1S/C5H15NOSSi/c1-8(2,7)6-9(3,4)5/h1-5H3
• InChI Key: AVBMFZJFCAWBMZ-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)N=S(=O)(C)C
• Molecular Formula: C5H15NOSSi
• DSSTOX Substance ID: DTXSID10505839
• Molecular Weight: 165.33 g/mol
• CAS RN: 24989-35-3

Description

Compounds with a structure similar to “{[Dimethyl(oxo)-lambda~6~-sulfanylidene]amino}(trimethyl)silane” are often used in organic chemistry. For example, 2-{[dimethyl(oxo)-lambda6-sulfanylidene]amino}benzoic acid is a compound with a similar structure. It has a molecular weight of 213.26 and is usually stored at room temperature.

Molecular Structure Analysis

The molecular structure of these compounds often involves a sulfanylidene group attached to an amino group. The exact structure would depend on the specific compound.

Chemical Reactions Analysis

The chemical reactions involving these types of compounds can be complex and varied. For example, triethylsilane, a compound with a similar structure, is known to undergo various reactions, including reductions.

Physical And Chemical Properties Analysis

These types of compounds often have unique physical and chemical properties. For example, 2-{[dimethyl(oxo)-lambda6-sulfanylidene]amino}benzoic acid is a powder that is stored at room temperature.

Mechanism of Action

The mechanism of action of these compounds in chemical reactions can be complex. For example, amines can undergo a process called pyramidal inversion, which involves a rapid interconversion between different configurations.

Safety and Hazards

Safety and hazards associated with these compounds can vary. For example, 2-{[dimethyl(oxo)-lambda6-sulfanylidene]amino}acetic acid has been labeled with the GHS07 pictogram and has hazard statements H302, H312, and H332.